Cas no 106861-54-5 (5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-,(3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI))

5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-,(3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI) structure

106861-54-5 structure

Product Name:5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-,(3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI)

CAS No:106861-54-5

MF:C₂₂H₃₁NO₄

MW:373.485846757889

CID:144365

Update Time:2024-03-05

5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-,(3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI) Chemical and Physical Properties

Names and Identifiers

- 5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-,(3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI)
- 5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-di
- (-)-Spirasine VIII
- 5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one,dodecahydro-7b,10-dihydroxy-4,10-dimethyl-, [3aR-(3aa,4a,7aa,7ba,9b,10a,11aa,12b,12ab,17S*)]-
- Spiradine D(neutral), 16,17-dihydro-9,16-dihydroxy-, (16b)-
- Spirasine VIII
- 5H,9H-9,12-Methano-11a,4,7a-[1]propanyl[3]ylideneindeno[1,2-g]oxazolo[3,2-a]azocin-16-one, dodecahydro-7b,10-dihydroxy-4,10-dimethyl-, (3aR,4R,7aR,7bS,9S,10S,11aS,12S,12aR,17S)- (9CI)
- Inchi： 1S/C22H31NO4/c1-18-4-3-5-21-15(18)14(24)10-20-11-19(2,25)12(9-22(20,21)26)8-13(20)16(21)23-6-7-27-17(18)23/h12-13,15-17,25-26H,3-11H2,1-2H3
- InChI Key： RWPBJKJMLUNVRU-UHFFFAOYSA-N
- SMILES： CC1(C2CC3(C45C6C(C3(CC(C4C(C3N6CCO3)(C)CCC5)=O)C1)C2)O)O